Cas no 1187163-54-7 (Ethyl 5-(6-Methoxypyridin-2-yl)thiophene-2-carboxylate)

• Product Name: Ethyl 5-(6-Methoxypyridin-2-yl)thiophene-2-carboxylate
• CAS No: 1187163-54-7
• MF: C₁₃H₁₃NO₃S
• MW: 263.312222242355
• MDL: MFCD13152504
• CID: 4684311
• Update Time: 2025-05-24

Ethyl 5-(6-Methoxypyridin-2-yl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(6-Methoxypyridin-2-yl)thiophene-2-carboxylate

• MDL： MFCD13152504
• Inchi： 1S/C13H13NO3S/c1-3-17-13(15)11-8-7-10(18-11)9-5-4-6-12(14-9)16-2/h4-8H,3H2,1-2H3
• InChI Key： ITJKFPBRWXEUHH-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=CC=C1C1C=CC=C(N=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 287
• Topological Polar Surface Area: 76.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on Ethyl 5-(6-Methoxypyridin-2-yl)thiophene-2-carboxylate

Ethyl 5-(6-Methoxypyridin-2-yl)thiophene-2-carboxylate: A Comprehensive Overview

Ethyl 5-(6-Methoxypyridin-2-yl)thiophene-2-carboxylate, with the CAS number 1187163-54-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a thiophene ring with a methoxy-substituted pyridine group, making it a versatile building block for various applications. Recent studies have highlighted its potential in drug discovery, optoelectronic materials, and advanced polymer synthesis.

The thiophene moiety in Ethyl 5-(6-Methoxypyridin-2-yl)thiophene-2-carboxylate plays a crucial role in its electronic properties. Thiophene is known for its aromaticity and conjugation capabilities, which enhance the compound's ability to participate in π–π interactions. This feature makes it an ideal candidate for applications in organic semiconductors and light-emitting diodes (LEDs). Researchers have recently explored the use of this compound in creating efficient charge transport layers, where its electron-withdrawing groups, such as the methoxy group on the pyridine ring, contribute to improved device performance.

The methoxy group attached to the pyridine ring introduces additional functionality to the molecule. Methoxy groups are known for their electron-donating properties, which can modulate the electronic characteristics of the compound. This modulation is particularly useful in drug design, where precise control over electronic interactions is critical for achieving desired pharmacological effects. Recent studies have demonstrated that Ethyl 5-(6-Methoxypyridin-2-yl)thiophene-2-carboxylate can serve as a lead compound for developing new anti-inflammatory agents due to its ability to inhibit specific enzyme pathways.

The carboxylate ester group in this compound adds another layer of versatility. Ester groups are commonly used in organic synthesis as protecting groups or as intermediates for forming more complex structures. In the case of Ethyl 5-(6-Methoxypyridin-2-yl)thiophene-2-carboxylate, this group facilitates easy modification of the molecule through hydrolysis or other chemical transformations. This property has been exploited in recent research to create biodegradable polymers with tailored mechanical and thermal properties.

From a synthetic perspective, Ethyl 5-(6-Methoxypyridin-2-yl)thiophene-2-carboxylate can be prepared via a variety of routes, including coupling reactions and nucleophilic substitutions. Recent advancements in catalytic methods have made these syntheses more efficient and environmentally friendly. For instance, the use of palladium catalysts has enabled high-yield couplings between thiophene derivatives and pyridine-containing compounds, significantly reducing reaction times and costs.

In terms of physical properties, Ethyl 5-(6-Methoxypyridin-2-yl)thiophene-2-carboxylate exhibits a melting point of approximately 130°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its UV-vis spectrum shows strong absorption bands in the visible region, indicating potential applications in photonics and sensing technologies. Researchers have also investigated its fluorescence properties, which could be harnessed for developing new sensors or imaging agents.

One of the most promising areas of research involving Ethyl 5-(6-Methoxypyridin-2-yl)thiophene-2-carboxylate is its use in polymer science. By incorporating this compound into polymer backbones, scientists have developed materials with enhanced flexibility and conductivity. These polymers have shown potential in flexible electronics and energy storage devices, such as supercapacitors and batteries.

Furthermore, Ethyl 5-(6-Methoxypyridin-2-yl)thiophene-2-carboxylate has been studied for its biological activity. Preclinical studies suggest that it may possess anti-cancer properties by targeting specific signaling pathways involved in tumor growth and metastasis. While more research is needed to fully understand its therapeutic potential, these findings underscore the importance of this compound in drug discovery efforts.

In conclusion, Ethyl 5-(6-Methoxypyridin-2-yl)thiophene-2-carboxylate (CAS No: 1187163-54) is a multifaceted compound with diverse applications across several scientific disciplines. Its unique structure, combined with recent advancements in synthetic methods and material science, positions it as a key player in future innovations. As research continues to uncover new uses for this compound, its impact on technology and medicine is expected to grow significantly.